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Introduction

PI-3065 is a potent and selective inhibitor of the phosphoinositide 3-kinase delta (PI3Kδ)

isoform.[1][2] Emerging research highlights its role in inducing apoptosis in various cancer cell

lines, particularly in hepatocellular carcinoma.[3][4][5][6] The mechanism of PI-3065-induced

apoptosis involves the inhibition of the PI3K/Akt signaling pathway, leading to the

downregulation of anti-apoptotic proteins like survivin.[3][4][5][6] This ultimately results in the

activation of the intrinsic apoptotic cascade, characterized by a decrease in mitochondrial

membrane potential and the release of cytochrome C.[3][4][5][6]

This application note provides a detailed protocol for assessing PI-3065-induced apoptosis

using a flow cytometry-based assay with Annexin V and Propidium Iodide (PI) staining. Annexin

V is a calcium-dependent phospholipid-binding protein with a high affinity for

phosphatidylserine (PS), which is translocated from the inner to the outer leaflet of the plasma

membrane during the early stages of apoptosis. Propidium Iodide is a fluorescent nucleic acid

binding dye that is impermeant to live cells and early apoptotic cells but can stain the nucleus

of late apoptotic and necrotic cells, where the membrane integrity is compromised.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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